Cas no 2229396-08-9 (tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate
• CAS No: 2229396-08-9
• MF: C₁₄H₂₀F₃N₃O₂
• MW: 319.322713851929
• CID: 6015834
• PubChem ID: 165656077
• Update Time: 2025-06-15

tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate
• tert-butyl N-{1-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propan-2-yl}carbamate
• EN300-1892084
• 2229396-08-9

• Inchi： 1S/C14H20F3N3O2/c1-13(2,3)22-12(21)20-9(8-18)7-11-10(14(15,16)17)5-4-6-19-11/h4-6,9H,7-8,18H2,1-3H3,(H,20,21)
• InChI Key： KDRJFPJLVKTASF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC(CN)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 319.15076138g/mol
• Monoisotopic Mass: 319.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate

Introduction to Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate (CAS No. 2229396-08-9)

Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, identified by the chemical abstracts service number CAS No. 2229396-08-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery. The presence of a tert-butyl group, a trifluoromethyl substituent, and an amino-pyridine core contributes to its distinct chemical properties and reactivity, which are being leveraged in the development of novel therapeutic agents.

The structural composition of Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate is characterized by a carbamate functional group linked to a propanyl chain, which is further substituted with a pyridine ring containing an amino group and a trifluoromethyl moiety. This configuration imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The pyridine core in Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate is a common pharmacophore in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. This feature has made it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological agents. The carbamate group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications that can fine-tune the biological activity of the molecule. This flexibility has opened up new avenues for drug discovery, particularly in the context of developing next-generation therapeutics.

Recent studies have begun to explore the pharmacological profile of derivatives related to Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate. For instance, researchers have investigated analogs with modified substitution patterns on the pyridine ring, aiming to improve their efficacy and reduce potential side effects. These studies have highlighted the importance of structural optimization in achieving desired pharmacological outcomes.

The synthesis of Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in materials science and specialty chemicals, where its ability to form stable complexes with other molecules could be exploited for various industrial applications. Additionally, the tert-butyl group provides steric hindrance that can be leveraged in designing molecules with specific solubility profiles or metabolic stability.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like Tert-butyl N-{1-amino-3-3-(trifluoromethyl)pyridin-2-y lpropan -2 -y l}carbamate (CAS No. 2229396 -08 -9) are expected to play an increasingly important role in drug development. The combination of structural versatility and biological activity makes this molecule a promising candidate for further investigation.

In conclusion,Tert-butyl N-{1-amino -3 -3 -(trifluoromethyl)pyridin -2 -y lpropan -2 -y l}carbamate (CAS No . 2229396 -08 -9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in the pursuit of novel therapeutic agents. As research progresses, this compound is likely to contribute substantially to both academic study and industrial innovation.